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Compound of Interest

Compound Name: (R)-5-Hydroxycarvedilol
CAS No.: 1217757-71-5
Cat. No.: B561906
Get Quote
. J

Technical Guide: (R)-5-Hydroxycarvedilol

Content Type: Technical Monograph & Experimental Guide Subject: (R)-5-Hydroxycarvedilol
(CAS 1217757-71-5) Audience: Senior Researchers, Medicinal Chemists, DMPK Scientists

Executive Summary
(R)-5-Hydroxycarvedilol is a stereospecific phase | metabolite of the non-selective
/

-adrenergic antagonist carvedilol. Formed primarily via aromatic ring hydroxylation mediated by
the polymorphic enzyme CYP2D6, this metabolite retains significant pharmacological activity.
Unlike its (S)-counterpart, which contributes potently to

-blockade, the (R)-enantiomer profile leans towards

-adrenergic antagonism and antioxidant efficacy.
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For drug development professionals, isolating and quantifying this specific enantiomer is critical
for three reasons:

e Pharmacogenetic Stratification: Its formation is highly sensitive to CYP2D6 phenotype (Poor
vs. Extensive Metabolizers).

» Stereoselective Pharmacodynamics: It decouples the

-blocking vasodilatory effects from the
-blocking cardiodepressant effects.

e Regulatory Compliance: ICH M10 and FDA guidelines increasingly demand enantioselective
bioanalysis for chiral drugs with active metabolites.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]

The following data establishes the precise chemical identity of the (R)-enantiomer, distinct from
the racemate (CAS 142227-51-8) and the (S)-enantiomer.

Table 1: Core Identifiers
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Parameter

Detail

Chemical Name

(R)-5-Hydroxycarvedilol

IUPAC Name

3-[2-[[(2R)-3-(9H-carbazol-4-yloxy)-2-
hydroxypropyllamino]ethoxy]-4-methoxyphenol

CAS Number

1217757-71-5

Racemate CAS

142227-51-8

(S)-Enantiomer CAS

1217723-80-2

C
H
Molecular Formula N
o
Molecular Weight 422.47 g/mol
Chirality R-configuration at the secondary alcohol
SMILES COC1=C(C=C(C=C1)0)OCCNCO

Table 2: Physicochemical Profile[2]
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Property Value | Characteristic Relevance
N Soluble in DMSO (>10 Stock solution preparation for
Solubility
mg/mL), Methanol LC-MS.
) Requires high pH mobile
~9.5 (Secondary amine), ~9.9 )
pKa (Calc) ] phase or buffers for retention
(Phenolic OH)
control.
Lipophilic; crosses blood-brain
LogP ~3.8 barrier; extensive tissue
distribution.
Protect from light; use
Stability Light sensitive; oxidation prone  antioxidants (e.g., ascorbic

acid) in sample prep.

Metabolic & Pharmacological Context[2][5][10][11]

[12][13][14][15]

Stereoselective Biotransformation

Carvedilol is administered as a racemate.[1][2][3] However, its metabolism is highly
stereoselective.[4][2] CYP2D6 is the rate-limiting enzyme for the 5-hydroxylation pathway.

e (S)-Carvedilol: Preferentially metabolized by CYP2D6.[4][3] High clearance in Extensive

Metabolizers (EM).

» (R)-Carvedilol: Lower affinity for CYP2D6 compared to (S), but still undergoes 5-
hydroxylation. In Poor Metabolizers (PM), the clearance of both enantiomers decreases, but

the ratio of parent/metabolite shifts drastically.

Diagram 1: Stereoselective Metabolic Pathway

Visualization of the CYP2D6-mediated divergence of Carvedilol enantiomers.
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Caption: CYP2D6-mediated stereoselective hydroxylation of Carvedilol.[4][3] (S)-enantiomer

clearance is dominant, but (R)-5-OH formation is critical for alpha-adrenergic modulation.

Synthesis & Isolation Protocol

Direct synthesis of the enantiopure metabolite is preferred over chiral resolution of the

racemate due to yield efficiency. The following protocol utilizes the "Chiral Pool" approach.

Retrosynthetic Logic

The chirality is introduced early using (R)-epichlorohydrin (or (R)-glycidyl tosylate). This

ensures the R-configuration at the secondary alcohol is established before coupling the

carbazole and phenoxyethylamine moieties.

Step-by-Step Synthesis (Chiral Pool Method)

Reagents:

4-Hydroxycarbazole[5][6]

(R)-Epichlorohydrin (Chiral synthon)

2-(2-methoxyphenoxy)ethylamine

Base: Potassium Carbonate (
) or Sodium Hydride (

)
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¢ Solvent: DMF or DMSO

Protocol:

o Formation of the Chiral Epoxide Intermediate:

[¢]

[¢]

Dissolve 4-hydroxycarbazole (1.0 eq) in anhydrous DMF.
Add

(1.5 eq) and stir at room temperature for 30 min.

Add (R)-epichlorohydrin (1.2 eq) dropwise.
Heat to 60°C for 4-6 hours. Monitor by TLC for consumption of carbazole.
Mechanism:

attack of the phenoxide on the epoxide, followed by ring closure to reform the epoxide with
retention of configuration (via double inversion) or direct attack on the chloride. Note: Use
(S)-epichlorohydrin if direct attack on the epoxide carbon is the dominant pathway under
specific conditions, but standard procedures often use the R-epichlorohydrin to target the
R-product depending on the leaving group dynamics. For (R)-Carvedilol derivatives, (R)-
glycidyl derivatives are typically used.

Isolate: 4-((R)-oxiran-2-ylmethoxy)-9H-carbazole.

Ring Opening & Coupling:

Dissolve the chiral epoxide intermediate in Isopropanol (IPA).
Add 2-(2-methoxyphenoxy)ethylamine (1.1 eq).
Reflux (80°C) for 12-16 hours.

Mechanism: Regioselective nucleophilic attack of the primary amine on the less
substituted carbon of the epoxide. This opens the ring and generates the secondary
alcohol with the defined (R)-stereochemistry.
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o Hydroxylation (If synthesizing metabolite directly):

o Note: Synthesizing the 5-hydroxy derivative specifically requires starting with 4,5-
dihydroxycarbazole (protected at the 5-position) or performing a late-stage regioselective
oxidation, which is chemically difficult.

o Preferred Route for Metabolite Standard: Start with 5-benzyloxy-4-hydroxycarbazole.
Follow steps 1 & 2. Finally, remove the benzyl protecting group using

hydrogenation to liberate the 5-hydroxyl group.

Analytical Methodology: Enantioselective LC-MS/MS

Quantifying (R)-5-Hydroxycarvedilol requires separating it from its (S)-enantiomer and the
parent drug. A standard C18 column will not separate these enantiomers.

Chromatographic Conditions (Chiral)
e Column: Chiralpak 1B N-5 (Amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel OD-RH.

Dimensions: 150 x 4.6 mm, 5 pum.

Mobile Phase:

o A: 20 mM Ammonium Bicarbonate (pH 9.0) — Basic pH improves peak shape for basic
amines.

o B: Acetonitrile.

Mode: Isocratic (typically 60:40 A:B) or shallow gradient.

Flow Rate: 1.0 mL/min (Split to MS source).

Mass Spectrometry Parameters (MRM)

« lonization: ESI Positive Mode (+).

e Source Temp: 500°C.
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e Transitions:
o Precursor lon: m/z 423.2
o Quantifier Product: m/z 100.1 (Side chain fragment) or m/z 224.1 (Carbazole fragment).

o Qualifier Product: m/z 283.1.

Diagram 2: Analytical Workflow

Logic flow for validating the presence of (R)-5-Hydroxycarvedilol in plasma.

Plasma Sample
(Patient/Animal)

:

Liquid-Liquid Extraction
(Ethyl Acetate/Hexane)

:

Evaporation & Reconstitution
(Mobile Phase)

Chiral LC Separation
(Chiralpak IB N-5)

MS/MS Detection

(ESI+ MRM 423.2 -> 100.1)

Data Analysis

Peak 1: (R)-5-OH Peak 2: (S)-5-OH
(RT: ~8.5 min) (RT: ~10.2 min)
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Caption: Workflow for enantioselective bioanalysis. Chiral stationary phase is mandatory to
resolve the (R) and (S) metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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